Cas no 2060032-50-8 (3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 2060032-50-8
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD30476810
• CID: 5183259
• PubChem ID: 165438033
• Update Time: 2025-08-02

3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-(azidomethyl)-3-(2-propen-1-yl)-
• 3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one

• MDL： MFCD30476810
• Inchi： 1S/C8H12N4O/c1-2-3-8(6-11-12-9)4-5-10-7(8)13/h2H,1,3-6H2,(H,10,13)
• InChI Key： MQOORTQZMZKYIH-UHFFFAOYSA-N
• SMILES： C(C1(CCNC1=O)CC=C)N=[N+]=[N-]

Additional information on 3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one

3-(Azidomethyl)-3-(Prop-2-en-1-yl)Pyrrolidin-2-one: A Comprehensive Overview

The compound 3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one, identified by the CAS number 2060032-50-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidinones, which are known for their versatility and wide-ranging utility in organic synthesis. The structure of this molecule features a pyrrolidinone ring substituted with an azidomethyl group and a propenyl group, making it a unique derivative with distinct chemical properties.

The synthesis of 3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and possibly some form of ring-closing metathesis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has been pivotal in achieving high yields and purity levels in the production of this compound.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of an azide group introduces reactive functionalities that can be exploited in click chemistry, a field that has seen exponential growth over the past decade. Click chemistry relies on the rapid and efficient formation of covalent bonds between molecules, often under mild conditions. The azide group in 3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one can participate in cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition, leading to the formation of triazole derivatives. These derivatives are highly valued in medicinal chemistry due to their stability and bioavailability.

In addition to its role in drug discovery, this compound exhibits interesting photophysical properties that make it a candidate for applications in materials science. The conjugated system within the pyrrolidinone ring can absorb light across a broad spectrum, potentially rendering it useful in optoelectronic devices or as a component in light-responsive materials. Recent studies have explored the use of similar compounds in organic light-emitting diodes (OLEDs) and photovoltaic cells, highlighting their potential for energy-related technologies.

The pharmacokinetic profile of 3-(azidomethyl)-3-(prop-2-en-1-yl)pyrrolidin-2-one is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted within biological systems is crucial for its development as a therapeutic agent. Preliminary studies suggest that the molecule's lipophilicity and molecular weight may influence its bioavailability. However, further research is required to establish its pharmacokinetic parameters definitively.

From an environmental standpoint, the degradation pathways of this compound are also under investigation. As industries increasingly prioritize sustainability, understanding how synthetic molecules break down in natural environments is essential. Initial findings indicate that under aerobic conditions, the compound undergoes oxidative degradation, producing less complex byproducts. These insights are valuable for assessing its environmental impact and ensuring responsible disposal practices.

In conclusion, 3-(azidomethyl)-3-(prop-2-en-1-yli pylorol idin - 2 - one), with its unique structure and diverse functional groups, represents a promising molecule with applications spanning from drug discovery to materials science. Its synthesis has been optimized through modern catalytic techniques, while its reactivity opens avenues for innovative chemical transformations. As research continues to unravel its full potential, this compound stands at the forefront of advancements in organic synthesis and applied chemistry.